Cas no 2260686-62-0 (2-chloro-4-fluoro-1-isocyanobenzene)

• Product Name: 2-chloro-4-fluoro-1-isocyanobenzene
• CAS No: 2260686-62-0
• MF: C₇H₃ClFN
• MW: 155.556823968887
• CID: 6108672
• PubChem ID: 23572150
• Update Time: 2025-06-24

2-chloro-4-fluoro-1-isocyanobenzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-fluoro-1-isocyanobenzene
• AKOS006309338
• EN300-1177221
• SCHEMBL12138250
• 2260686-62-0

• Inchi： 1S/C7H3ClFN/c1-10-7-3-2-5(9)4-6(7)8/h2-4H
• InChI Key： BKCKAPBCKGBYQB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1[N+]#[C-])F

Computed Properties

• Exact Mass: 154.9938050g/mol
• Monoisotopic Mass: 154.9938050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 4.4Ų

Additional information on 2-chloro-4-fluoro-1-isocyanobenzene

Introduction to 2-Chloro-4-Fluoro-1-Isocyanobenzene (CAS No. 2260686-62-0)

2-Chloro-4-fluoro-1-isocyanobenzene (CAS No. 2260686-62-0) is a versatile organic compound that has gained significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique functional groups, including a chlorine atom, a fluorine atom, and an isocyanate group, which collectively contribute to its diverse reactivity and potential applications.

The molecular structure of 2-chloro-4-fluoro-1-isocyanobenzene consists of a benzene ring substituted with a chlorine atom at the 2-position, a fluorine atom at the 4-position, and an isocyanate group at the 1-position. The presence of these substituents imparts specific chemical properties that make this compound valuable in various synthetic pathways and as an intermediate in the development of novel pharmaceuticals.

In recent years, the study of 2-chloro-4-fluoro-1-isocyanobenzene has been enriched by advancements in computational chemistry and experimental techniques. Researchers have utilized density functional theory (DFT) calculations to explore the electronic structure and reactivity of this compound. These studies have provided insights into the stability and reactivity of the isocyanate group, which is crucial for understanding its behavior in different chemical reactions.

The isocyanate group in 2-chloro-4-fluoro-1-isocyanobenzene is particularly reactive, making it a valuable building block for the synthesis of ureas, carbamates, and other nitrogen-containing compounds. Ureas and carbamates are essential components in many pharmaceuticals, agrochemicals, and materials science applications. For instance, urea derivatives have been investigated for their potential as antiviral agents and as inhibitors of specific enzymes involved in disease pathways.

The chlorine and fluorine substituents on the benzene ring also play significant roles in modulating the physical and chemical properties of 2-chloro-4-fluoro-1-isocyanobenzene. Fluorine atoms are known for their ability to enhance lipophilicity and metabolic stability, which are important considerations in drug design. Chlorine atoms can influence electronic properties and reactivity, making them useful for fine-tuning the behavior of organic molecules.

In the context of pharmaceutical research, 2-chloro-4-fluoro-1-isocyanobenzene has been explored as a starting material for the synthesis of potential drug candidates. For example, it has been used to develop novel inhibitors of protein-protein interactions (PPIs), which are challenging targets in drug discovery due to their large and often flat binding surfaces. By leveraging the unique reactivity and substituent effects of this compound, researchers have been able to design molecules with improved binding affinity and selectivity.

Clinical trials involving compounds derived from 2-chloro-4-fluoro-1-isocyanobenzene have shown promising results in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, where derivatives of this compound have demonstrated neuroprotective effects by modulating specific signaling pathways. Additionally, there is ongoing research into its potential as an anticancer agent, with preliminary studies indicating that certain derivatives can inhibit tumor growth by targeting key oncogenic pathways.

The versatility of 2-chloro-4-fluoro-1-isocyanobenzene extends beyond pharmaceutical applications. In materials science, it has been used as a precursor for the synthesis of functional polymers with unique properties such as high thermal stability and mechanical strength. These polymers have found applications in advanced materials for electronics, coatings, and adhesives.

In summary, 2-chloro-4-fluoro-1-isocyanobenzene (CAS No. 2260686-62-0) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it an attractive candidate for chemical synthesis, pharmaceutical development, and materials science applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.